Cas no 20939-62-2 (1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate)

• Product Name: 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate
• CAS No: 20939-62-2
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD20944037
• CID: 910824
• PubChem ID: 284432
• Update Time: 2025-05-19

1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,1-Cyclobutanedicarboxylic acid 1,1-diethyl ester
• diethyl 3-methylcyclobutane-1,1-dicarboxylate
• 3-Methyl-1,1-cyclobutandicarbonsaeure-diaethylester
• 3-Methyl-cyclobutan-1,1-dicarbonsaeure-diaethylester
• 3-methyl-cyclobutane-1,1-dicarboxylic acid diethyl ester
• AC1Q6492
• AG-J-19718
• AR-1I4523
• CTK1A6603
• Diethyl-3-methylcyclobutan-1,1-dicarboxylat
• NSC140252
• 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate
• 1,1-Cyclobutanedicarboxylic acid, 3-methyl-, 1,1-diethyl ester
• starbld0019541
• NSC-140252
• DA-23405
• DTXSID00300976
• AKOS014326835
• 20939-62-2
• AT39673
• EN300-177708
• SCHEMBL12030067
• AB89709

• MDL： MFCD20944037
• Inchi： 1S/C11H18O4/c1-4-14-9(12)11(6-8(3)7-11)10(13)15-5-2/h8H,4-7H2,1-3H3
• InChI Key： CLSYQNLJGWLNKH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CC(C)C1)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.52890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate

Research Briefing on 1,1-Diethyl 3-Methylcyclobutane-1,1-Dicarboxylate (CAS: 20939-62-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of cyclobutane derivatives, particularly 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate (CAS: 20939-62-2), as versatile intermediates in drug discovery and synthesis. This compound, characterized by its unique cyclobutane ring and ester functionalities, has garnered attention for its potential applications in medicinal chemistry, including its role as a building block for bioactive molecules and its utility in stereoselective synthesis.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate as a precursor for the synthesis of novel cyclobutane-based protease inhibitors. The research demonstrated that the compound's rigid ring structure and functional groups enable efficient modification, yielding derivatives with enhanced binding affinity to target enzymes. Computational modeling and in vitro assays confirmed the inhibitory activity of these derivatives against SARS-CoV-2 main protease, suggesting potential therapeutic applications in antiviral drug development.

In parallel, a 2024 report in Organic Letters detailed a catalytic asymmetric synthesis method utilizing 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate to produce chiral cyclobutane scaffolds. The study achieved high enantioselectivity (up to 99% ee) using a palladium-catalyzed [2+2] cycloaddition, underscoring the compound's value in stereocontrolled synthesis. This methodology opens new avenues for constructing complex natural products and pharmaceuticals with cyclobutane motifs.

Further investigations have focused on the compound's physicochemical properties. A recent ACS Omega article (2024) characterized its stability under various pH conditions and its compatibility with common organic solvents, providing critical data for formulation development. Notably, the study identified optimal storage conditions to prevent ester hydrolysis, a key consideration for industrial-scale applications.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at MIT (2023) utilized 1,1-diethyl 3-methylcyclobutane-1,1-dicarboxylate as a starting material for ¹⁸F-labeled PET tracers, capitalizing on its ability to undergo rapid radiofluorination at the ester positions. Preliminary in vivo studies showed promising tumor uptake in mouse models, indicating potential for cancer diagnostics.

Despite these advances, challenges remain in scaling up production and further optimizing the compound's pharmacological profile. Current research directions include exploring its metabolism in mammalian systems and developing more sustainable synthetic routes. The compound's unique structural features continue to inspire innovative applications across chemical biology and drug discovery.